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Compound of Interest

Compound Name: 1-Acetylindolin-3-one

Cat. No.: B091299

An In-depth Technical Guide to 1-Acetylindolin-
3-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Acetylindolin-3-one, a key
heterocyclic compound with significant applications in medicinal chemistry and organic
synthesis. This document outlines its fundamental chemical properties, a detailed synthesis
protocol, and discusses its biological significance, including its role as a versatile precursor for
pharmacologically active molecules.

Core Compound Specifications

1-Acetylindolin-3-one, also known by synonyms such as 1-Acetyl-3-indolinone and N-
Acetylindoxyl, is a stable, solid compound at room temperature.[1][2][3] Its core structure,
featuring an acetylated indolinone ring system, makes it a valuable intermediate in the
synthesis of more complex indole derivatives.[1]

Physicochemical and Identification Data

The following table summarizes the key quantitative and identifying information for 1-
Acetylindolin-3-one.
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Property Value Reference(s)
Molecular Formula C10HoNO:2 [1112]
Molecular Weight 175.18 g/mol [2][4]

CAS Number 16800-68-3 [11[2]
Appearance Off'-white to yellow or brown (3]

solid

Melting Point 133-134 °C [3]

Boiling Point 411.2 £ 34.0 °C (Predicted) [3]

Density 1.275 + 0.06 g/cm3 (Predicted) [3]

Storage Temperature 0-8 °C [1][3]

Synthesis Protocol

A preparative method for the synthesis of N-acetyl-3-indolinones has been developed, which
involves the cyclization and subsequent hydrolysis of N-(2-carboxyphenyl) glycine derivatives.
[5] This procedure provides a reliable route to obtain the target compound for research and
development purposes.

Experimental Protocol: Synthesis of N-Acetyl-3-
indolinone

Materials:

N-(2-carboxyphenyl) glycine

Acetic Anhydride

Sodium Acetate (anhydrous)

Hydrolysis agent (e.g., agueous acid or base)

Appropriate solvents for reaction and purification
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Procedure:

o Deacetylation and Cyclization: A mixture of N-(2-carboxyphenyl) glycine, acetic anhydride,
and anhydrous sodium acetate is heated under reflux. This step facilitates the formation of
N,O-diacetylindoxyl through a cyclization reaction.[5][6]

e Hydrolysis: The resulting N,O-diacetylindoxyl intermediate is then subjected to hydrolysis.
This step selectively removes the O-acetyl group to yield the final product, 1-Acetylindolin-
3-one.[5]

 Purification: The crude product is purified using standard laboratory techniques, such as
recrystallization from a suitable solvent (e.g., ethanol/water), to afford pale yellow crystals of
1-Acetylindolin-3-one.[3][5]

Biological Activity and Therapeutic Potential

1-Acetylindolin-3-one serves as a crucial building block in the development of a wide array of
pharmaceuticals, particularly in the fields of oncology and anti-inflammatory research.[1] Its
unique structure allows for further chemical modifications to generate diverse libraries of
compounds for drug discovery.

The indole nucleus, central to this compound, is a privileged scaffold in medicinal chemistry,
with derivatives exhibiting a broad spectrum of biological activities, including anti-cancer, anti-
HIV, and antimicrobial properties.[7][8]

Role as a Pharmaceutical Intermediate

This compound is a key intermediate for synthesizing more complex molecules with potential
therapeutic applications.[1] Research has shown that derivatives of 1-acetylindoline can act as
al-adrenoceptor (AR) antagonists, which are targets for conditions like benign prostatic
hyperplasia.[9][10] Its utility as a precursor is central to the exploration of new therapeutic
agents.[1]

General Signaling Pathways for Indole Compounds

While specific signaling pathway data for 1-Acetylindolin-3-one is not extensively
documented, the broader class of indole-containing compounds is known to modulate key
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cellular signaling pathways implicated in cancer and other diseases. Notably, indole derivatives
like indole-3-carbinol (I3C) and its metabolites have been shown to target the
PI13K/Akt/mTOR/NF-kB signaling cascade. This pathway is critical for regulating cell survival,
proliferation, and inflammation.

The diagram below illustrates the general mechanism by which indole compounds can
influence this pathway, leading to downstream effects such as the induction of apoptosis and
inhibition of cell proliferation.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Intracellular

Inhibits

Indole Compounds
(e.g., 13C/DIM)

Inhibits
Extracellular Cell Membrane Inhibits suﬁ,ﬁli,'."ﬂ'.';?g?,ﬁ;sis
[ RECED[OT TnySInE
Growth Factor 1 Kinase (RTK)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Starting Materials
(e.g., N-(2-carboxyphenyl) glycine)

Chemical Synthesis:

Cyclization & Hydrolysis

Purification
(e.g., Recrystallization)

Structural Characterization

(NMR, MS, etc.)

1-Acetylindolin-3-one
(Pure Compound)

Further Synthesis /
Derivatization

Biological Screening
(e.g., Cell-based Assays)

Data Analysis &
SAR Studies

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b091299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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